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Introduction
Titanium (III) citrate is a highly effective and non-toxic redox buffering system used to create

and maintain anaerobic conditions in scientific experiments.[1][2] Its primary function is to

scavenge any residual oxygen from a culture medium or reaction solution, thereby establishing

a low oxidation-reduction potential (Eh). This makes it an invaluable tool for the cultivation of

obligate anaerobes and for studying redox-sensitive enzymes and pathways.[1][2][3][4][5] The

oxidized form, Titanium (IV) citrate, has a significantly different absorption spectrum, allowing

for the spectrophotometric monitoring of redox reactions in real-time.[6] This document

provides a detailed protocol for the preparation of a Titanium (III) citrate redox buffer.

Data Presentation
The redox potential of the medium is a critical parameter for anaerobic experiments. The

concentration of Titanium (III) citrate directly influences the resulting Eh of the solution.

Titanium (III) Citrate Concentration Resulting Redox Potential (Eh)

5 x 10⁻⁴ M -302.4 mV

2 x 10⁻³ M -403.9 mV
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Data sourced from a study on the growth of rumen bacteria.[3] For comparison, the same study

reported the Eh of a medium reduced with cysteine hydrochloride to be -167.8 mV and with

dithiothreitol to be -175.8 mV.[3]

Experimental Protocol
This protocol is based on the method originally described by Zehnder and Wuhrmann (1976).

[1][2][7]

Materials:

Titanium (III) chloride (TiCl₃) solution (e.g., 15% w/v)

Sodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

Saturated sodium carbonate (Na₂CO₃) solution

Nitrogen gas (oxygen-free)

Serum bottles

Butyl rubber stoppers

Syringes and needles

Procedure:

Preparation of Sodium Citrate Solution:

Prepare a 0.2 M sodium citrate solution by dissolving 58.82 g of sodium citrate dihydrate

in 1 liter of deionized water.

Stir until fully dissolved.

Anaerobic Preparation:

Take 50 mL of the 0.2 M sodium citrate solution in a serum bottle.

Seal the bottle with a butyl rubber stopper and crimp.
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Make the solution anaerobic by alternately applying a vacuum and flushing with oxygen-

free nitrogen gas for at least 15 minutes.

Addition of Titanium (III) Chloride:

Under a continuous stream of nitrogen gas to maintain anaerobic conditions, add 5 mL of

a 15% titanium (III) chloride solution to the anaerobic sodium citrate solution.[8] This

should be done carefully using a syringe.

The solution will turn a deep purple-blue color, characteristic of the Ti(III) citrate complex.

Neutralization:

Neutralize the solution by adding a saturated sodium carbonate solution dropwise with a

syringe until the pH is approximately 7.0.[7][8] The exact amount will vary, so periodic pH

measurement of an aliquot may be necessary.

Storage:

Store the final Titanium (III) citrate solution in the sealed serum bottle under a nitrogen

atmosphere at 4°C.[7] The solution is sensitive to oxygen and light.

Calculation of Final Concentration:

To calculate the approximate molarity of the final Ti(III) citrate solution prepared as described

above:

A 15% TiCl₃ solution contains 15 g of TiCl₃ per 100 mL. Therefore, 5 mL contains 0.75 g of

TiCl₃.

The molecular weight of TiCl₃ is 154.225 g/mol .

Moles of TiCl₃ = 0.75 g / 154.225 g/mol ≈ 0.00486 mol.

The final volume is 50 mL + 5 mL = 55 mL (0.055 L).

Molarity ≈ 0.00486 mol / 0.055 L ≈ 0.088 M.[8]
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Mandatory Visualization
Experimental Workflow for Titanium (III) Citrate Preparation
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Caption: Workflow for preparing anaerobic Titanium (III) citrate redox buffer.

Applications
Titanium (III) citrate serves as a robust reducing agent and redox buffer in a variety of

applications:

Cultivation of Obligate Anaerobes: It effectively removes trace amounts of oxygen, creating

an environment suitable for the growth of strict anaerobes.[1][2][3][4][5]

Enzyme Assays: It can be used as a reductant in enzyme assays, such as for nitrogenase,

where the oxidation of Ti(III) to Ti(IV) can be monitored spectrophotometrically.[6]

Redox Titrations: Due to its well-defined redox potential, it can be used in the study of

various redox-active biological and chemical systems.

Biomedical Research: It has been investigated for its potential in drug delivery systems due

to its biocompatibility and solubility.[9]

Stability and Handling
Titanium (III) citrate is highly oxygen-sensitive. All handling and preparation steps must be

performed under strictly anaerobic conditions.

The solution is stable over a wide pH range, though extreme pH levels can lead to

decomposition.[9]

Store the prepared solution in a sealed container, under an inert atmosphere (e.g., nitrogen),

and protected from light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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